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Compound of Interest

Compound Name: BMS-986308

CAS No.: 2254333-97-4

Cat. No.: B15586185

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel potassium-sparing diuretic, BMS-
986308, with established diuretic agents. The information presented is collated from preclinical

and clinical studies to support researchers, scientists, and drug development professionals in

evaluating its therapeutic potential.

Executive Summary
BMS-986308 is a selective and orally active inhibitor of the renal outer medullary potassium

(ROMK) channel, a novel mechanism for inducing diuresis and natriuresis.[1] Preclinical and

initial clinical data suggest that BMS-986308 offers potent diuretic and natriuretic effects

comparable to or exceeding those of conventional diuretics, with the significant advantage of

potassium-sparing properties. This guide will delve into the comparative efficacy and safety

profile of BMS-986308 against other widely used diuretics, supported by experimental data and

detailed methodologies.
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The diuretic and natriuretic effects of BMS-986308 have been evaluated in both preclinical

animal models and a first-in-human clinical trial.

Preclinical Studies in Rodent and Canine Models
In preclinical studies involving normotensive rats and dogs, BMS-986308 demonstrated a

robust, dose-dependent increase in both urine output (diuresis) and sodium excretion

(natriuresis).

Table 1: Preclinical Comparison of Diuretic and Natriuretic Effects

Compound Species Dose

Urine
Output
(Change
from
Control)

Sodium
Excretion
(Change
from
Control)

Potassium
Excretion
(Change
from
Control)

BMS-986308 Rat
0.01-3 mg/kg

(p.o.)

Robust

Increase
Not specified

No significant

change

Hydrochlorot

hiazide
Rat Not specified

Comparable

to BMS-

986308

Comparable

to BMS-

986308

Significant

Increase

BMS-986308 Dog Not specified

Concentratio

n-dependent

increase

Concentratio

n-dependent

increase

No significant

urinary

potassium

losses

Hydrochlorot

hiazide
Dog Not specified

Comparable

to BMS-

986308

Comparable

to BMS-

986308

Significant

urinary

potassium

losses

Data synthesized from available preclinical reports. Specific quantitative values were not

consistently available in the reviewed literature.

First-in-Human Phase 1 Clinical Trial (NCT04763226)
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A single ascending dose study in healthy adult participants demonstrated significant, dose-

dependent diuretic and natriuretic effects of BMS-986308, starting at a 30 mg dose.[2][3]

Table 2: Diuretic and Natriuretic Effects of BMS-986308 in Healthy Adults (Change from

Baseline)

Dose Time Post-Dose
Mean Urine Output
(mL)

Mean Sodium
Excretion (mmol)

30 mg 6-24 hours
Statistically significant

increase

Statistically significant

increase

100 mg 6 hours 1683.0 231.7

100 mg 24 hours 2055.3 213.7

Placebo 24 hours Not specified Not specified

Data from the first-in-human study (NCT04763226).[4]

Notably, no significant changes in potassium excretion (kaliuresis) were observed at any dose

level of BMS-986308.[2][3]

Comparative Analysis with Other Diuretic Classes
BMS-986308's mechanism of action distinguishes it from other diuretic classes.

Table 3: Comparison of BMS-986308 with Other Diuretic Classes
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Feature
BMS-986308
(ROMK
Inhibitor)

Loop Diuretics
(e.g.,
Furosemide)

Thiazide
Diuretics (e.g.,
Hydrochlorothi
azide)

Potassium-
Sparing
Diuretics (e.g.,
Spironolacton
e)

Primary Site of

Action

Thick Ascending

Limb &

Collecting Duct

Thick Ascending

Limb of Loop of

Henle

Distal

Convoluted

Tubule

Collecting Duct

Mechanism of

Action

Inhibition of

ROMK channels

Inhibition of Na-

K-2Cl symporter

Inhibition of Na-

Cl symporter

Aldosterone

receptor

antagonism

Diuretic Potency High High Moderate Low

Natriuretic Effect High High Moderate Low

Effect on

Potassium

Spares

Potassium

Increases

Excretion

Increases

Excretion

Spares

Potassium

Primary Clinical

Use

Heart Failure

(investigational)

Edema, Heart

Failure

Hypertension,

Edema

Heart Failure,

Hypertension

Experimental Protocols
Volume-Loaded Rat Diuresis Model
This model is a standard preclinical assay to evaluate the diuretic and natriuretic potential of a

test compound.

Protocol:

Animal Preparation: Male Sprague-Dawley rats (or other suitable strain) are fasted overnight

with free access to water to ensure a uniform state of hydration.

Hydration: On the day of the experiment, animals are orally administered a saline solution

(e.g., 0.9% NaCl) at a volume of 25 mL/kg body weight to induce a state of hydration and

ensure a measurable baseline urine output.
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Dosing: Animals are divided into groups and orally administered the test compound (BMS-
986308 at various doses), a vehicle control, or a positive control (e.g., hydrochlorothiazide,

furosemide).

Urine Collection: Immediately after dosing, animals are placed in individual metabolic cages

designed to separate urine and feces. Urine is collected over a specified period, typically 6 to

24 hours.

Analysis: The total volume of urine is measured for each animal. Urine samples are analyzed

for electrolyte concentrations (sodium, potassium, chloride) using a flame photometer or ion-

selective electrodes.

Data Evaluation: The diuretic effect is calculated as the total urine output per unit of time.

The natriuretic and kaliuretic effects are determined by the total amount of sodium and

potassium excreted, respectively.

First-in-Human Single Ascending Dose Study
(NCT04763226)
This study was designed to assess the safety, tolerability, pharmacokinetics, and

pharmacodynamics of BMS-986308 in healthy adult participants.

Protocol:

Study Design: A randomized, double-blind, placebo-controlled, single ascending dose study.

Participants: Healthy adult volunteers were enrolled and assigned to different dose cohorts.

Dosing: Participants in each cohort received a single oral dose of BMS-986308 (e.g., 3 mg,

10 mg, 30 mg, 100 mg) or a matching placebo.

Pharmacodynamic Assessments: Urine was collected at predefined intervals before and

after dosing (e.g., 0-6 hours, 6-12 hours, 12-24 hours). Urine volume was measured, and

electrolyte concentrations were determined.

Pharmacokinetic Assessments: Blood samples were collected at various time points to

determine the plasma concentration of BMS-986308 and its metabolites.
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Safety Monitoring: Vital signs, electrocardiograms (ECGs), and adverse events were

monitored throughout the study.

Signaling Pathways and Experimental Workflow
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Caption: Comparative mechanism of action of BMS-986308 and other diuretic classes in the

renal tubule.

Preclinical: Volume-Loaded Rat Model

Clinical: First-in-Human Study
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Caption: General experimental workflow for validating the diuretic and natriuretic effects of

BMS-986308.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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